Cas no 106020-70-6 (2-(Methoxymethyl)benzaldehyde)

2-(Methoxymethyl)benzaldehyde structure
2-(Methoxymethyl)benzaldehyde structure
Product Name:2-(Methoxymethyl)benzaldehyde
CAS No:106020-70-6
MF:C9H10O2
MW:150.174502849579
MDL:MFCD24395542
CID:1169091
PubChem ID:12245622
Update Time:2025-09-20

2-(Methoxymethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-(methoxymethyl)-
    • 2-(methoxymethyl)Benzaldehyde
    • o-(methoxymethyl)benzaldehyde
    • GPWBSZYCZARIHN-UHFFFAOYSA-N
    • 2,3,4-methoxy-6-methyl benzaldehyde
    • A801359
    • AS-59662
    • Z1266890219
    • SCHEMBL1199895
    • DTXSID50482175
    • 106020-70-6
    • DA-27659
    • CS-0196280
    • AKOS022634533
    • A11867
    • EN300-93333
    • MFCD24395542
    • 2-(Methoxymethyl)benzaldehyde
    • MDL: MFCD24395542
    • Inchi: 1S/C9H10O2/c1-11-7-9-5-3-2-4-8(9)6-10/h2-6H,7H2,1H3
    • InChI Key: GPWBSZYCZARIHN-UHFFFAOYSA-N
    • SMILES: O(C)CC1C=CC=CC=1C=O

Computed Properties

  • Exact Mass: 150.068079557g/mol
  • Monoisotopic Mass: 150.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • PSA: 26.30000
  • LogP: 1.64550

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